2-Amino-2-(4-(2-ethoxy-2-oxoethyl)phenyl)propanoic acid

• Molecular Formula: C13H17NO4
• Molecular Weight: 251.28 g/mol
• IUPAC Name: 2-amino-2-[4-(2-ethoxy-2-oxoethyl)phenyl]propanoic acid
• InChI: InChI=1S/C13H17NO4/c1-3-18-11(15)8-9-4-6-10(7-5-9)13(2,14)12(16)17/h4-7H,3,8,14H2,1-2H3,(H,16,17)
• InChI Key: UCSRETKAYZYZEP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=CC=C(C=C1)C(C)(C(=O)O)N

Description

2-Amino-2-(4-(2-ethoxy-2-oxoethyl)phenyl)propanoic acid is an organic compound with a complex structure that includes an amino group, an ethoxy group, and a phenyl ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-2-(4-(2-ethoxy-2-oxoethyl)phenyl)propanoic acid typically involves multi-step organic reactions. One common method includes the reaction of 4-(2-ethoxy-2-oxoethyl)benzaldehyde with an appropriate amine under controlled conditions to form the desired product. The reaction conditions often require specific temperatures, solvents, and catalysts to ensure high yield and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using automated reactors and continuous flow systems. The process would be optimized for efficiency, cost-effectiveness, and environmental sustainability. Key factors include the selection of raw materials, reaction conditions, and purification techniques.

Chemical Reactions Analysis

Types of Reactions

2-Amino-2-(4-(2-ethoxy-2-oxoethyl)phenyl)propanoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different products depending on the oxidizing agent used.

Reduction: Reduction reactions can modify the functional groups present in the compound.

Substitution: The amino and ethoxy groups can participate in substitution reactions with other reagents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are often used.

Substitution: Conditions for substitution reactions vary but may include the use of acids, bases, or other catalysts.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction could produce alcohols or amines.

Scientific Research Applications

2-Amino-2-(4-(2-ethoxy-2-oxoethyl)phenyl)propanoic acid has several applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential role in biochemical pathways and interactions with biological molecules.

Medicine: Explored for its therapeutic potential in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-Amino-2-(4-(2-ethoxy-2-oxoethyl)phenyl)propanoic acid involves its interaction with specific molecular targets. These interactions can influence various biochemical pathways, leading to the compound’s observed effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

2-(2-(2-Aminoethoxy)ethoxy)acetic acid: Shares structural similarities but differs in functional groups and applications.

3-(2-Ethyl-4-{2-[2-(4-fluorophenyl)-5-methyloxazol-4-yl]ethoxy}phenyl)propanoic acid: Another compound with a similar backbone but distinct functional groups and biological activities.

Uniqueness

2-Amino-2-(4-(2-ethoxy-2-oxoethyl)phenyl)propanoic acid is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. This uniqueness makes it valuable for targeted research and applications in various fields.